94-20-2

Chlorpropamide

In Stock

• CAS RN:
• 94-20-2

• Formula:
• C10H13ClN2O3S

• InChI:
• InChI=1S/C10H13ClN2O3S/c1-2-7-12-10(14)13-17(15,16)9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H2,12,13,14)

• InChIKey:
• RKWGIWYCVPQPMF-UHFFFAOYSA-N

• Chlorpropamide is a first generation sulfonylurea. It increases glycolysis by increasing fructose-2,6-bisphosphate levels and inhibits glucagon-induced gluconeogenesis by augmenting the effect of insulin in isolated rat hepatocytes when used at a concentration of 0.2 mM. Chlorpropamide reverses increases in blood glucose levels induced by hydrochlorothiazide and previous insulin in a rabbit model of diabetes when administered in a single 250 mg/kg dose or repeated doses of 10 mg/kg per day for six days. Formulations containing chlorpropamide have been used as adjuncts to diet and exercise in the treatment of type 2 diabetes.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Chlorpropamide belongs to the sulfon...

Ethenamine, 2-phenyl-

• CAS RN:
• 5694-20-2

• Formula:
• C8H9N

• InChI:
• InChI=1S/C8H9N/c9-7-6-8-4-2-1-3-5-8/h1-7H,9H2

• InChIKey:
• UWRZIZXBOLBCON-UHFFFAOYSA-N

• Ethenamine, 2-phenyl- is a useful research compound. Its molecular formula is C8H9N and its molecular weight is 119.16 g/mol. The purity is usually 95%.

Butanoic acid, 3,3-bis((1,1-dimethylethyl)dioxy)-, ethyl ester

• CAS RN:
• 55794-20-2

• Formula:
• C14H28O6

• InChI:
• InChI=1S/C14H28O6/c1-9-16-11(15)10-14(8,19-17-12(2,3)4)20-18-13(5,6)7/h9-10H2,1-8H3

• InChIKey:
• HARQWLDROVMFJE-UHFFFAOYSA-N

• Ethyl-3,3-di-(tert-butylperoxy)butyrate, [technically pure] is a colorless to yellow liquid. Insoluble in water. Particularly sensitive to heat, shock, and friction.

2-Acetoxy-1-acetyl-3,6-di(tert-butylthio)-1,2,3,6-tetrahydropyridine

• CAS RN:
• 18794-20-2

• Formula:
• C17H29NO3S2

• InChI:
• InChI=1S/C17H29NO3S2/c1-11(19)18-14(23-17(6,7)8)10-9-13(22-16(3,4)5)15(18)21-12(2)20/h9-10,13-15H,1-8H3

• InChIKey:
• IOHLVQTYRUVVRZ-UHFFFAOYSA-N

• 2-Acetoxy-1-acetyl-3,6-di(tert-butylthio)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C17H29NO3S2 and its molecular weight is 359.6 g/mol. The purity is usually 95%.

3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one

• CAS RN:
• 18594-20-2

• Formula:
• C15H14O3S

• InChI:
• InChI=1S/C15H14O3S/c1-17-12-7-5-11(14(10-12)18-2)6-8-13(16)15-4-3-9-19-15/h3-10H,1-2H3

• InChIKey:
• FSCVMQMQVJOKED-UHFFFAOYSA-N

• 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one, also known as 3-(2,4-Dimethoxyphenyl)-1-thiophen-2-ylprop-2-en-1-one, is a useful research compound. Its molecular formula is C15H14O3S and its molecular weight is 274.3 g/mol. The purity is usually 95%.

Thieno[2,3-g][1,3]benzothiazole

• CAS RN:
• 13394-20-2

• Formula:
• C9H5NS2

• InChI:
• InChI=1S/C9H5NS2/c1-2-8-6(3-4-11-8)9-7(1)10-5-12-9/h1-5H

• InChIKey:
• ZVHYUWAOAKDBHV-UHFFFAOYSA-N

• Thieno[2,3-g][1,3]benzothiazole, also known as Thieno[2,3-g][1,3]benzothiazole, is a useful research compound. Its molecular formula is C9H5NS2 and its molecular weight is 191.266. The purity is usually 95%.

Neptunium-237

In Stock

• CAS RN:
• 13994-20-2

• Formula:
• Np

• InChI:
• InChI=1S/Np/i1+0

• InChIKey:
• LFNLGNPSGWYGGD-IGMARMGPSA-N

• Neptunium-237, also known as Neptunium-237, is a useful research compound. Its molecular formula is Np and its molecular weight is 237.04817 g/mol. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 872594-20-2

• Formula:
• C18H19N3O4S

• InChI:
• InChI=1S/C18H19N3O4S/c1-23-15-6-5-13(10-16(15)24-2)20-17(22)12-26-18-19-7-8-21(18)11-14-4-3-9-25-14/h3-10H,11-12H2,1-2H3,(H,20,22)

• InChIKey:
• WSVGIGOZPFCKAZ-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.43. The purity is usually 95%.

4'-Bromo-3-(2,4-dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898794-20-2

• Formula:
• C17H16BrFO

• InChI:
• InChI=1S/C17H16BrFO/c1-11-3-4-13(12(2)9-11)6-8-17(20)14-5-7-15(18)16(19)10-14/h3-5,7,9-10H,6,8H2,1-2H3

• InChIKey:
• VZXKFPUXOWSFDM-UHFFFAOYSA-N

• 4'-Bromo-3-(2,4-dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16BrFO and its molecular weight is 335.2 g/mol. The purity is usually 95%.

N-(2-(6-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-20-2

• Formula:
• C23H21ClN6O2S

• InChI:
• InChI=1S/C23H21ClN6O2S/c24-18-9-5-4-8-17(18)14-26-21(31)15-33-22-11-10-19-27-28-20(30(19)29-22)12-13-25-23(32)16-6-2-1-3-7-16/h1-11H,12-15H2,(H,25,32)(H,26,31)

• InChIKey:
• SHORHYYABXIHQT-UHFFFAOYSA-N

• N-(2-(6-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H21ClN6O2S and its molecular weight is 480.97. The purity is usually 95%.

(S)-2-Amino-3-(4-(prop-2-yn-1-yloxy)phenyl)propanoic acid

In Stock

• CAS RN:
• 610794-20-2

• Formula:
• C12H19N3O4

• InChI:
• InChI=1S/C12H13NO3/c1-2-7-16-10-5-3-9(4-6-10)8-11(13)12(14)15/h1,3-6,11H,7-8,13H2,(H,14,15)/t11-/m0/s1

• InChIKey:
• BGZFLUIZBZNCTI-VIFPVBQESA-N

• (S)-2-Amino-3-(4-(prop-2-yn-1-yloxy)phenyl)propanoic acid, also known as (S)-2-Amino-3-(4-(prop-2-yn-1-yloxy)phenyl)propanoic acid, is a useful research compound. Its molecular formula is C12H19N3O4 and its molecular weight is 219,24 g/mole. The purity is usually 95%.

2-Bromo-1-(3,4-difluorophenyl)-2-methylpropan-1-one

In Stock

• CAS RN:
• 1310094-20-2

• Formula:
• C10H9BrF2O

• InChI:
• InChI=1S/C10H9BrF2O/c1-10(2,11)9(14)6-3-4-7(12)8(13)5-6/h3-5H,1-2H3

• InChIKey:
• PNDHFLKTIRTTOK-UHFFFAOYSA-N

• 2-Bromo-1-(3,4-difluorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H9BrF2O and its molecular weight is 263.08 g/mol. The purity is usually 95%.

2-Fluoro-4-nitro-1-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-20-2

• Formula:
• C7H3Cl3FNO3

• InChI:
• InChI=1S/C7H3Cl3FNO3/c8-7(9,10)15-6-2-1-4(12(13)14)3-5(6)11/h1-3H

• InChIKey:
• KRCFPEFERQFWDW-UHFFFAOYSA-N

• 2-Fluoro-4-nitro-1-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl3FNO3 and its molecular weight is 274.5 g/mol. The purity is usually 95%.

6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid

In Stock

• CAS RN:
• 2138194-20-2

• Formula:
• C12H8N2O2S

• InChI:
• InChI=1S/C12H8N2O2S/c15-12(16)11-4-8-2-1-7(3-10(8)14-11)9-5-13-17-6-9/h1-6,14H,(H,15,16)

• InChIKey:
• NOCLCBFMKGISAF-UHFFFAOYSA-N

• 6-(1,2-Thiazol-4-yl)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H8N2O2S and its molecular weight is 244.27. The purity is usually 95%.

3-{2-Ethyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl}-6-fluoro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Usually In Stock

• CAS RN:
• 2379994-20-2

• Formula:
• C16H12FN5OS

• InChI:
• InChI=1S/C16H12FN5OS/c1-2-13-19-14-12(4-3-7-21(14)20-13)22-15(23)10-8-9(17)5-6-11(10)18-16(22)24/h3-8,10H,2H2,1H3

• InChIKey:
• QZOATJVWCYBIOU-UHFFFAOYSA-N

• 3-{2-Ethyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl}-6-fluoro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a useful research compound. Its molecular formula is C16H12FN5OS and its molecular weight is 341.36. The purity is usually 95%.

trans-4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid

In Stock

• CAS RN:
• 1234694-20-2

• Formula:
• C14H22O4

• InChI:
• InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m1/s1

• InChIKey:
• VCWLZDVWHQVAJU-NEPJUHHUSA-N

• C75 is stable fatty acid synthase (FASN) inhibitor that when administered in racemic form leads to profound weight loss and feeding inhibition in both high-fat diet wild type obese and leptin-deficient ob/ob mice. C75 is also cytotoxic to many human cancer cell lines, an effect believed to be mediated by the accumulation of malonyl-coenzyme A in cells with an upregulated FASN pathway. (+)-trans-C75 is an enantiomer of C75.3 Its biologicial activity has not been reported.
  3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3S)-rel- is a gamma-lactone.
  

trans-4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid

• CAS RN:
• 1234694-20-2; 191282-48-1

• Formula:
• C14H22O4

• InChI:
• InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m1/s1

• InChIKey:
• VCWLZDVWHQVAJU-NEPJUHHUSA-N

• 3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3S)-rel- is a gamma-lactone.